Cas no 896260-20-1 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide)
N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide
- N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-2,5-dimethoxybenzene-1-sulfonamide
- N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-2,5-dimethoxybenzenesulfonamide
- AKOS024661546
- F2573-0505
- 896260-20-1
- N-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-2,5-dimethoxybenzenesulfonamide
-
- Inchi: 1S/C22H29N3O6S/c1-24-8-10-25(11-9-24)18(16-4-6-19-21(12-16)31-15-30-19)14-23-32(26,27)22-13-17(28-2)5-7-20(22)29-3/h4-7,12-13,18,23H,8-11,14-15H2,1-3H3
- InChI Key: YUBOJNYSFKCTGW-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=CC=1OC)OC)(NCC(C1=CC=C2C(=C1)OCO2)N1CCN(C)CC1)(=O)=O
Computed Properties
- Exact Mass: 463.17770683g/mol
- Monoisotopic Mass: 463.17770683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 98Ų
N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2573-0505-2μmol |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-2,5-dimethoxybenzene-1-sulfonamide |
896260-20-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2573-0505-5μmol |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-2,5-dimethoxybenzene-1-sulfonamide |
896260-20-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2573-0505-10μmol |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-2,5-dimethoxybenzene-1-sulfonamide |
896260-20-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2573-0505-20μmol |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-2,5-dimethoxybenzene-1-sulfonamide |
896260-20-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2573-0505-1mg |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-2,5-dimethoxybenzene-1-sulfonamide |
896260-20-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2573-0505-2mg |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-2,5-dimethoxybenzene-1-sulfonamide |
896260-20-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2573-0505-3mg |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-2,5-dimethoxybenzene-1-sulfonamide |
896260-20-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2573-0505-4mg |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-2,5-dimethoxybenzene-1-sulfonamide |
896260-20-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2573-0505-5mg |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-2,5-dimethoxybenzene-1-sulfonamide |
896260-20-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2573-0505-10mg |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-2,5-dimethoxybenzene-1-sulfonamide |
896260-20-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide
Professional Introduction to N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 896260-20-1)
N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide, identified by its CAS number 896260-20-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule exhibits a complex structural framework that integrates several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. The presence of a benzodioxole moiety, combined with dimethoxy substitution on the benzene ring and a sulfonamide functional group, suggests potential interactions with biological targets that may be relevant to therapeutic applications.
The benzodioxole scaffold, also known as an oxygenated dibenzo-pyranone structure, is well-documented for its biological activity across various therapeutic categories. In particular, derivatives of this moiety have been explored for their potential in treating neurological disorders, including depression and anxiety. The specific substitution pattern in N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide may enhance its affinity for certain neurotransmitter receptors, such as serotonin or dopamine receptors, which are critical in modulating mood and cognitive functions.
The introduction of the 4-methylpiperazine group into the molecular structure adds another layer of complexity and functionality. Piperazine derivatives are widely recognized for their role as pharmacological intermediates due to their ability to interact with various biological targets. Specifically, 4-methylpiperazine has been utilized in the development of antipsychotic and antidepressant medications. Its incorporation into the compound under discussion could contribute to enhanced binding affinity or altered pharmacokinetic properties, which may be advantageous in therapeutic settings.
The sulfonamide group at the terminal position of the molecule is another key pharmacophore that warrants attention. Sulfonamides are a class of compounds known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The sulfonamide functionality in N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide could potentially contribute to the compound's ability to modulate enzyme activity or interact with specific protein targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of small molecules with biological targets with greater accuracy. These tools have been instrumental in evaluating the potential of N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-y)ethyl - 2 , 5 - dimethoxybenzene - 1 - sulfonamide (CAS No. 896260 - 20 - 1) as a lead compound for drug development. Simulations suggest that this compound may exhibit favorable interactions with enzymes and receptors involved in metabolic pathways relevant to neurological disorders.
In addition to computational studies, experimental approaches such as high-throughput screening (HTS) have been employed to assess the biological activity of N-\*2-(2H - 1 , 3 - benzodioxol - 5 - yl ) - 2 - ( 4 - methyl piperazin - 1 - y l ) ethyl - 2 , 5 - dimethoxybenzene - 1 - sulfonamide\* (CAS No. \*896260\*-20\*-1\*). Preliminary results indicate that the compound demonstrates promising activity in assays designed to evaluate its efficacy against certain neurological disorders. These findings align with the structural features that suggest potential therapeutic benefits.
The dimethoxy substitution on the benzene ring is another critical aspect of the molecular structure that may influence its biological activity. Dimethoxy groups are often introduced into pharmaceutical compounds to enhance solubility and improve metabolic stability. In N-\*2-(2H - 1 , 3 - benzodioxol - 5 - yl ) - 2 -(4-methyl piperazin\*-1\*-y l) ethyl \*- \* \* \* \* \* \* \* \* \* \* \* \dimethoxybenzene\*-1-sulfonamide\*, these substituents may contribute to optimal pharmacokinetic properties while maintaining strong binding interactions with biological targets.
The synthesis and characterization of N-\* N-\-\-\-\-\-\-\-\-\-\N-\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*(CAS No.\*896260\*-20\*-1)\* have been carried out using state-of-the-art synthetic methodologies. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions and condensation processes, which have been optimized to ensure high yields and purity. Characterization techniques including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structural integrity of the compound.
The potential applications of N-\*N-\(CAS No.\(896260\*-20\*-1)\)*\*> extend beyond neurological disorders. The structural features that make it attractive for treating mood disorders also suggest potential utility in addressing other conditions related to neurotransmitter dysregulation. For instance, its interaction with serotonin receptors may provide benefits in managing symptoms associated with stress and chronic pain.
Ongoing research is focused on further elucidating the mechanisms by which N-\*N-(CAS No.\(896260\*-20\*-1)\*)\* exerts its effects at the molecular level. By combining experimental data with computational modeling, scientists aim to refine understanding of its pharmacological profile and identify potential modifications that could enhance its therapeutic efficacy.
The development of novel pharmaceutical agents requires a thorough understanding of both chemical structure and biological activity. N-\*N-(CAS No.\(896260\*-20\*-1)\*)\* represents an exciting example of how structural complexity can be leveraged to develop compounds with targeted therapeutic effects. As research progresses, it is anticipated that this molecule will continue to be a valuable tool in the quest for new treatments for neurological and related disorders.
896260-20-1 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)